Cas no 876316-68-6 (1-Methyl-5-(thiophen-2-yl)-1H-pyrazole)

1-Methyl-5-(thiophen-2-yl)-1H-pyrazole structure

876316-68-6 structure

Product Name:1-Methyl-5-(thiophen-2-yl)-1H-pyrazole

CAS No:876316-68-6

MF:C₈H₈N₂S

MW:164.227519989014

CID:95160

PubChem ID:16216710

Update Time:2024-10-26

1-Methyl-5-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-5-(thiophen-2-yl)-1H-pyrazole
- 1-methyl-5-(2-thienyl)-1H-Pyrazole
- 1-methyl-5-thiophen-2-ylpyrazole
- 1-Methyl-5-(2-thienyl)-1H-pyrazole (ACI)
- DTXSID00584173
- AKOS015901607
- SCHEMBL10475743
- 876316-68-6
- DA-16802
- Inchi： 1S/C8H8N2S/c1-10-7(4-5-9-10)8-3-2-6-11-8/h2-6H,1H3
- InChI Key： YTGTYWLNJQJMIP-UHFFFAOYSA-N
- SMILES： N1N(C)C(C2=CC=CS2)=CC=1

Computed Properties

Exact Mass: 164.04081944g/mol
Monoisotopic Mass: 164.04081944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.1Å²

1-Methyl-5-(thiophen-2-yl)-1H-pyrazole Pricemore >>

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Chemenu	CM189098-1g	1-methyl-5-(thiophen-2-yl)-1H-pyrazole	876316-68-6	95%	1g	$464	2021-08-05
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Alichem	A049003621-1g	1-Methyl-5-(thiophen-2-yl)-1H-pyrazole	876316-68-6	95%	1g	$421.05	2023-08-31
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1-Methyl-5-(thiophen-2-yl)-1H-pyrazole Production Method

Production Method 1

34091-51-5

2786-07-4

876316-68-6

Reaction Conditions

1.1 Reagents: Indium trichloride Solvents: Tetrahydrofuran ; 1 h, -78 °C; -78 °C → rt
1.2 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; overnight, reflux
1.3 Solvents: Methanol

Reference

Indium-Mediated Synthesis of Heterobiaryls

Font-Sanchis, Enrique; et al, Journal of Organic Chemistry, 2007, 72(9), 3589-3591

Production Method 2

3437-95-4

34091-51-5

876316-68-6

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; rt → -78 °C; 2 h, -78 °C
1.2 Reagents: Indium trichloride Solvents: Tetrahydrofuran ; 1 h, -78 °C; -78 °C → rt
1.3 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; overnight, reflux
1.4 Solvents: Methanol

Reference

Indium-Mediated Synthesis of Heterobiaryls

Font-Sanchis, Enrique; et al, Journal of Organic Chemistry, 2007, 72(9), 3589-3591

Production Method 3

19933-24-5

876316-68-6

477708-76-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 24 h, rt

Reference

Novel potent and selective calcium-release-activated calcium (CRAC) channel inhibitors. Synthesis and inhibitory activity of aryl-3-trifluoromethylpyrazoles

Yonetoku, Yasuhiro; et al, Bioorganic & Medicinal Chemistry, 2006, 14(15), 5370-5383